Cas no 2228595-08-0 (2-fluoro-1-(oxolan-3-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(oxolan-3-yl)ethan-1-ol
• CAS No: 2228595-08-0
• MF: C₆H₁₁FO₂
• MW: 134.148745775223
• CID: 6082835
• PubChem ID: 165717741
• Update Time: 2025-10-28

2-fluoro-1-(oxolan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(oxolan-3-yl)ethan-1-ol
• 2228595-08-0
• EN300-1792460

• Inchi： 1S/C6H11FO2/c7-3-6(8)5-1-2-9-4-5/h5-6,8H,1-4H2
• InChI Key： ANMHXYGAFWJBOD-UHFFFAOYSA-N
• SMILES： FCC(C1COCC1)O

Computed Properties

• Exact Mass: 134.07430775g/mol
• Monoisotopic Mass: 134.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-fluoro-1-(oxolan-3-yl)ethan-1-ol

Professional Introduction to 2-Fluoro-1-(oxolan-3-yl)ethan-1-ol (CAS No. 2228595-08-0)

2-Fluoro-1-(oxolan-3-yl)ethan-1-ol, a compound with the chemical formula C₆H₁₁FO₃, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluoro substituent and an oxolan ring system makes it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The compound's molecular structure consists of an ethyl alcohol moiety linked to an oxolan ring, which is further substituted with a fluoro group. This arrangement imparts specific electronic and steric properties that can influence its interactions with biological targets. The oxolan ring, also known as an ethylene oxide derivative, is known for its stability and flexibility, making it a valuable scaffold in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The introduction of a fluoro atom into a molecule can significantly alter its pharmacokinetic and pharmacodynamic properties. For instance, fluorine atoms can increase the lipophilicity of a compound, facilitating better cell membrane penetration, or they can modulate the electronic distribution of the molecule, affecting receptor binding.

The synthesis of 2-fluoro-1-(oxolan-3-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group typically requires specialized methodologies to ensure high yield and purity. Common techniques include nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. The oxolan ring can be synthesized through various routes, including epoxide ring-opening reactions or cyclization of appropriate precursors.

The compound's potential applications in pharmaceuticals are vast. Its structural features make it a suitable candidate for developing novel therapeutic agents targeting various diseases. For example, the combination of the fluoro substituent and the oxolan ring system could lead to compounds with enhanced efficacy against infectious diseases or cancer. Additionally, its stability under physiological conditions makes it a promising candidate for oral administration or dermal applications.

Recent studies have highlighted the importance of fluorinated heterocycles in drug discovery. Compounds containing oxolan rings have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The presence of a fluoro group can further enhance these properties by improving metabolic stability and reducing degradation rates.

In conclusion, 2-fluoro-1-(oxolan-3-yl)ethan-1-ol (CAS No. 2228595-08-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the fluoro substituent and the oxolan ring system, make it an attractive scaffold for developing new drugs. Further research into its synthetic pathways and biological activities will likely uncover even more applications in medicine and drug development.